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Compound of Interest

Compound Name: 24-Methylenecholesterol

Cat. No.: B1664013

This document provides essential safety and logistical information for the proper disposal of 24-
Methylenecholesterol, ensuring compliance and safety within laboratory settings. The
following procedures are designed for researchers, scientists, and drug development
professionals to manage this chemical waste stream effectively.

Hazard Assessment and Waste Characterization

Based on available Safety Data Sheets (SDS), 24-Methylenecholesterol is not classified as a
hazardous substance or mixture under GHS and WHMIS classifications.[1][2][3] Howeuver, it is
crucial to note that the chemical, physical, and toxicological properties may not have been
thoroughly investigated.[2] Some data suggests it may be harmful if inhaled, ingested, or
absorbed through the skin, potentially causing respiratory tract, skin, or eye irritation.[2]
Therefore, a cautious approach to handling and disposal is recommended.

Recommendation: Treat 24-Methylenecholesterol as a non-hazardous chemical waste. Do
not dispose of it down the drain or in regular trash unless explicitly permitted by your
institution's Environmental Health & Safety (EHS) office and local regulations.[4][5]

Chemical and Safety Data Summary

The following table summarizes key identification and safety information for 24-
Methylenecholesterol.
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Property Data Reference

Chemical Name 24-Methylenecholesterol [1]

Ostreasterol, Ergosta-5,24(28)-

Synonyms 2][6
ynony dien-3beta-ol [2](e]

CAS Number 474-63-5 [1][2]

Molecular Formula C2sH460 [1112]

Molecular Weight 398.66 g/mol [1]

o Not a hazardous substance or
Hazard Classification ] [1][3]
mixture

Potential for mild skin, eye,
] and respiratory irritation.
Primary Hazards ) ) ] [2]
Toxicological properties not

fully investigated.

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the collection and disposal of 24-
Methylenecholesterol waste.

Step 1: Segregation and Collection

» Solid Waste: Collect solid 24-Methylenecholesterol waste, including contaminated personal
protective equipment (PPE) like gloves and weigh boats, in a dedicated, chemically
compatible container.[7] The original container is ideal if it is in good condition.[8]

o Liquid Waste: If 24-Methylenecholesterol is in a solvent, collect it in a separate, compatible
liquid waste container. Do not mix with other waste streams like halogenated solvents, acids,
or bases unless instructed by your EHS department.[7][8]

e Avoid Mixing: Never mix incompatible waste types. For instance, keep acids separate from
bases and cyanides.[8]

Step 2: Container Labeling
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Label Immediately: Label the waste container clearly as soon as the first drop of waste is
added.

Required Information: The label must include:

The words "Chemical Waste"

o

[¢]

The full chemical name: "24-Methylenecholesterol”

o

If in solution, list all constituents and their approximate percentages.

The date accumulation started.

[e]

o

The name of the principal investigator or lab manager.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Designated Area: Store the labeled waste container in a designated Satellite Accumulation
Area (SAA), which must be at or near the point of generation.[8][9]

Container Integrity: Keep the container securely capped at all times, except when adding
waste.[8] Ensure the container shows no signs of leakage or deterioration.

Secondary Containment: It is best practice to place the waste container in secondary
containment (such as a spill tray) to prevent spills.[7]

Storage Limits: A maximum of 55 gallons of hazardous waste (or 1 quart for acutely toxic
waste) may be stored in an SAA. While 24-Methylenecholesterol is not classified as
hazardous, following these quantity limits is a good general practice.[9] Partially filled
containers can remain in the SAA for up to one year.[8]

Step 4: Arranging for Disposal

Contact EHS: Once the container is full or ready for disposal, contact your institution's
Environmental Health & Safety (EHS) department or the designated chemical waste
management service.[9]
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» Follow Institutional Procedures: Adhere to your organization's specific procedures for

requesting a waste pickup.

e Do Not Transport: Do not transport the chemical waste to other rooms or buildings for
storage. Waste must be managed at the point of generation.[9]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 24-

Methylenecholesterol.
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Caption: Workflow for the disposal of 24-Methylenecholesterol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safe Disposal of 24-Methylenecholesterol: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664013#24-methylenecholesterol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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